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Compound of Interest

(2-Amino-4-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B573342

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical compound (2-Amino-4-
methoxyphenyl)methanol, including its nomenclature, physicochemical properties, and a
representative synthetic protocol.

Chemical Identity and Nomenclature

The unambiguous identification of a chemical entity is foundational for research and
development. The compound with the structure featuring an amino group and a hydroxymethyl
group on a methoxy-substituted benzene ring is systematically named according to the
International Union of Pure and Applied Chemistry (IUPAC) conventions.

IUPAC Name: (2-amino-4-methoxyphenyl)methanol[1]

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to this
compound. These include:

e 2-AMINO-4-METHOXYBENZYL ALCOHOL[1][2]
e Benzenemethanol, 2-amino-4-methoxy-[1][2]

e (2-amino-4-methoxy-phenyl)methanol[1]
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« CAS RN: 187731-65-3[1]

« DTXSID30666719[1]

Physicochemical Properties

A summary of the key computed and experimental properties of (2-Amino-4-
methoxyphenyl)methanol is presented in the table below. These properties are essential for
understanding the compound's behavior in various experimental and physiological settings.

Property Value Source
Molecular Formula CsH11NO:2 PubChem[1]
Molecular Weight 153.18 g/mol PubChem[1]
Monoisotopic Mass 153.078978594 Da PubChem[1]
XLogP3 0.9 PubChem[1]
Hydrogen Bond Donor Count 2 Guidechem[2]
Hydrogen Bond Acceptor )

Count 3 Guidechem[2]
Rotatable Bond Count 2 Guidechem[2]
Topological Polar Surface Area  55.5 A2 Guidechem[2]
pKa (Predicted) 14.28 £+ 0.10 Guidechem[2]
Solubility (25 °C) 40 g/L Guidechem[2]

Experimental Protocol: Synthesis

The synthesis of (2-Amino-4-methoxyphenyl)methanol can be achieved through the
reduction of a suitable precursor. Acommon and effective method involves the catalytic
hydrogenation of the corresponding nitro compound, 2-nitro-4-methoxybenzyl alcohol. This
process reduces the nitro group to an amine without affecting the benzyl alcohol moiety.
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Obijective: To synthesize (2-Amino-4-methoxyphenyl)methanol from 2-nitro-4-methoxybenzyl
alcohol.

Materials:

2-nitro-4-methoxybenzyl alcohol

Methanol (Reagent Grade)

Palladium on charcoal (10% Pd/C)

Hydrogen gas (Hz)

Inert gas (Nitrogen or Argon)

Filtration apparatus (e.g., Buchner funnel, filter paper)

Rotary evaporator

Procedure:

Reaction Setup: In a hydrogenation vessel, dissolve 2-nitro-4-methoxybenzyl alcohol in
methanol.

Inerting: Purge the vessel with an inert gas (e.g., nitrogen or argon) to remove air.

Catalyst Addition: Carefully add 10% palladium on charcoal catalyst to the solution. The
amount of catalyst is typically 1-5 mol% relative to the substrate.

Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-5
atm) and stir the reaction mixture vigorously at room temperature.

Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the
starting material is fully consumed.

Work-up: Once the reaction is complete, carefully depressurize the vessel and purge with an
inert gas.
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o Catalyst Removal: Filter the reaction mixture through a pad of celite to remove the palladium
catalyst.

» Solvent Evaporation: Concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

 Purification (if necessary): The crude (2-Amino-4-methoxyphenyl)methanol can be further
purified by recrystallization or column chromatography to obtain the final product with high

purity.

Visualization of Synthetic Pathway

The following diagram illustrates the logical workflow of the synthesis of (2-Amino-4-
methoxyphenyl)methanol from its nitro precursor.

0,
2-nitro-4-methoxybenzyl alcohol HZMle(tJrl/;rT()(jI/C > (2-Amino-4-methoxyphenyl)methanol

Click to download full resolution via product page

Caption: Synthetic route to (2-Amino-4-methoxyphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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